Cas no 16737-04-5 (7-Octyn-2-one)

7-Octyn-2-one structure
7-Octyn-2-one structure
Product Name:7-Octyn-2-one
CAS No:16737-04-5
MF:C8H12O
MW:124.180282592773
CID:1355541
PubChem ID:12600007
Update Time:2025-04-20

7-Octyn-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-Octyn-2-one
    • oct-7-yn-2-one
    • AKOS013846836
    • DTXSID30503953
    • SCHEMBL8661229
    • 16737-04-5
    • Inchi: 1S/C8H12O/c1-3-4-5-6-7-8(2)9/h1H,4-7H2,2H3
    • InChI Key: REYJZHHJFVWMSE-UHFFFAOYSA-N
    • SMILES: O=C(C)CCCCC#C

Computed Properties

  • Exact Mass: 124.08886
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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